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The invention of the helium-neon (HeNe) laser in 1960 by Ali Javan, William Bennett Jr., and

Donald Herriott at Bell Labs marked a pivotal moment in the history of science and technology.

[1][2][3] As the first continuous-wave (CW) laser, the HeNe laser provided researchers with a

stable, coherent, and monochromatic light source, opening the door to a myriad of novel

scientific investigations.[1][2][3] This technical guide delves into the core early scientific

applications of the HeNe laser, providing an in-depth look at the experimental methodologies

and quantitative data from the pioneering era of laser science. The guide is intended for

researchers, scientists, and professionals interested in the foundational techniques that have

shaped modern optical and analytical sciences.

The Helium-Neon Laser: Core Characteristics
The first HeNe laser operated in the infrared at a wavelength of 1.15 μm.[4][5] However, the

most well-known and widely used transition is the red line at 632.8 nm, which was developed in

1962.[3][6] The gain medium is a mixture of helium and neon gases in a low-pressure

discharge tube, typically in a 5:1 to 10:1 ratio.[6][7] Electrical discharge excites the helium

atoms, which then transfer energy to the neon atoms through collisions, leading to a population

inversion and subsequent stimulated emission in the neon atoms.[8]
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Parameter
Typical Value (Early HeNe
Lasers)

Reference

Wavelengths

1.15 µm (initial), 632.8 nm

(most common), other visible

and IR lines

[3][4][6]

Output Power 0.5 - 20 mW [3]

Beam Quality TEM00 (Gaussian) [3]

Coherence Length
20 cm (multiple longitudinal

modes) to >100 m (stabilized)

Gas Mixture ~10:1 He:Ne [7]

Total Pressure ~1 Torr [7]

Operating Voltage >1500 V

Lifetime Up to 30,000 hours [3]

Early Scientific Applications
The unique properties of the HeNe laser were quickly harnessed for a variety of scientific

applications, revolutionizing fields such as spectroscopy, interferometry, and fluid dynamics.

Raman Spectroscopy
The introduction of the HeNe laser as an excitation source in the 1960s significantly advanced

the field of Raman spectroscopy.[9][10][11] Prior to lasers, the primary light source was the

mercury arc lamp, which suffered from broad emission lines and lower intensity, making the

observation of the weak Raman scattering effect challenging.[10][11] The monochromatic and

high-intensity beam of the HeNe laser provided a much cleaner and stronger excitation source,

leading to higher resolution and sensitivity in Raman measurements.[9]

Laser Source: A continuous-wave HeNe laser operating at 632.8 nm with an output power of

a few tens of milliwatts was typically used.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.rpmclasers.com/blog/hene-lasers-fundamentals-history-key-considerations-when-selecting/
https://www.photonics.com/Articles/Inventing-the-Worlds-First-Continuous-Wave-Laser/a65796
https://en.wikipedia.org/wiki/Helium%E2%80%93neon_laser
https://www.rpmclasers.com/blog/hene-lasers-fundamentals-history-key-considerations-when-selecting/
https://www.rpmclasers.com/blog/hene-lasers-fundamentals-history-key-considerations-when-selecting/
https://www.scribd.com/document/931157943/HeNe-Laser-Presentation
https://www.scribd.com/document/931157943/HeNe-Laser-Presentation
https://www.rpmclasers.com/blog/hene-lasers-fundamentals-history-key-considerations-when-selecting/
https://pubs.geoscienceworld.org/msa/elements/article-pdf/16/2/82/5013269/gselements-16-2-82.pdf
https://www.jasco-global.com/principle/principles-of-raman-spectroscopy-4-history-of-raman-spectroscopy/
https://blog.bccresearch.com/a-history-of-raman-spectroscopy
https://www.jasco-global.com/principle/principles-of-raman-spectroscopy-4-history-of-raman-spectroscopy/
https://blog.bccresearch.com/a-history-of-raman-spectroscopy
https://pubs.geoscienceworld.org/msa/elements/article-pdf/16/2/82/5013269/gselements-16-2-82.pdf
https://www.jasco-global.com/principle/principles-of-raman-spectroscopy-4-history-of-raman-spectroscopy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Illumination: The laser beam was focused onto the sample, which could be a liquid,

gas, or solid. For liquids, the sample was often contained in a glass capillary tube.

Scattered Light Collection: The scattered light was collected at a 90-degree angle to the

incident laser beam to minimize the collection of intense Rayleigh scattered light.

Wavelength Separation: A double monochromator was commonly employed to separate the

weak Raman scattered light from the much stronger Rayleigh scattered light.[10]

Detection: A sensitive photomultiplier tube was used to detect the dispersed Raman

scattered light.

Data Recording: The output signal from the photomultiplier tube was recorded on a strip-

chart recorder.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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